1-(2,4,5-Trimethoxybenzoyl)-1H-imidazole
Overview
Description
The compound “1-(2,4,5-Trimethoxybenzoyl)-1H-imidazole” seems to be a derivative of the compound "2,4,5-Trimethoxybenzoyl chloride" . The latter is a chemical compound with the molecular weight of 230.65 .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, there are synthesis methods available for related compounds. For instance, a study discusses the synthesis of trimethoxy-benzamides designed as anti-prion derivatives .Scientific Research Applications
Synthesis and Medicinal Applications
- Efficient One-Pot Synthesis : Imidazoles, including 1-(2,4,5-Trimethoxybenzoyl)-1H-imidazole derivatives, are synthesized using various catalysts due to their wide medicinal applications like antibacterial, antiviral, anti-inflammatory, and anticancer properties (Gurav et al., 2022).
- Antibacterial Evaluation : Some derivatives have been evaluated for their antibacterial properties, showing potential as new drugs (Ramos et al., 2020).
Material Science and Chemistry
- Green Medium Synthesis : Imidazoles are also significant in material science, used in polymers, fluorescent materials, and as components in photosensitive compounds (Khalifeh & Niknam, 2020).
- Synthesis of Derivatives for Biological Activities : Derivatives of imidazoles, such as 4-Methyl-5-Imidazole Carbaldehyde, are synthesized for potential biological activities (Orhan et al., 2019).
Pharmacological Aspects
- Cytotoxic Evaluation : Certain derivatives have been studied for their cytotoxic effects and potential applications in cancer treatment (Ganga & Sankaran, 2020).
- Imidazole in Pharmacology : Imidazole derivatives show a broad range of biological activities and are used in developing various medicinal drugs (Zhang et al., 2014).
Specialized Applications
- Electrolyte for Fuel Cells : Imidazole derivatives are used as additives in high-temperature proton-conducting polymer electrolytes for fuel cells (Schechter & Savinell, 2002).
- Antioxidant and Antimicrobial Activities : New imidazole derivatives have been evaluated for their antioxidant and antimicrobial activities (Noriega-Iribe et al., 2020).
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various receptors and enzymes in the body .
Mode of Action
It’s known that the compound interacts with its targets, leading to changes at the molecular level . The specific nature of these interactions and the resulting changes would depend on the particular target and the biochemical context.
Biochemical Pathways
Similar compounds have been known to influence various biochemical pathways, leading to downstream effects .
Pharmacokinetics
These properties would determine the bioavailability of the compound, influencing its efficacy and potential side effects .
Result of Action
It’s known that the compound can induce changes at the molecular and cellular levels .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1-(2,4,5-Trimethoxybenzoyl)-1H-imidazole. These factors could include pH, temperature, presence of other molecules, and specific characteristics of the biological environment .
properties
IUPAC Name |
imidazol-1-yl-(2,4,5-trimethoxyphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O4/c1-17-10-7-12(19-3)11(18-2)6-9(10)13(16)15-5-4-14-8-15/h4-8H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFPHAOCXVGXZQH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1C(=O)N2C=CN=C2)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701218237 |
Source
|
| Record name | Methanone, 1H-imidazol-1-yl(2,4,5-trimethoxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701218237 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1424857-13-5 |
Source
|
| Record name | Methanone, 1H-imidazol-1-yl(2,4,5-trimethoxyphenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1424857-13-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methanone, 1H-imidazol-1-yl(2,4,5-trimethoxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701218237 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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